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Compound of Interest

Compound Name: Triisobutylphosphine

Cat. No.: B1585466 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Triisobutylphosphine (TIBP) is a versatile organophosphorus compound with significant

applications in organic synthesis and materials science. As a member of the trialkylphosphine

family, it is recognized for its strong nucleophilicity and steric bulk, which make it an effective

ligand in transition metal-catalyzed reactions and a useful reagent in various organic

transformations. This technical guide provides an in-depth overview of the CAS number,

physical properties, synthesis, handling procedures, and key applications of

triisobutylphosphine, tailored for professionals in research and drug development.

CAS Number and Physical Properties
Triisobutylphosphine is identified by the CAS Number 4125-25-1.[1][2] Its physical and

chemical properties are summarized in the table below, providing essential data for its use in a

laboratory or industrial setting.
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Property Value Reference(s)

Chemical Formula C₁₂H₂₇P [2]

Molecular Weight 202.32 g/mol [1]

Appearance Colorless to faint yellow liquid [3]

Density 0.811 g/mL at 25 °C [1]

Boiling Point 126 °C at 50 mmHg [1]

Refractive Index (n20/D) 1.451 [1]

Solubility

Soluble in non-polar organic

solvents (e.g., hexane,

toluene, ether). Insoluble in

water.

[3]

Purity (typical) ≥90% (GC) [1]

Synthesis of Triisobutylphosphine
The most common and effective method for the synthesis of triisobutylphosphine is through

the reaction of a Grignard reagent, isobutylmagnesium bromide, with phosphorus trichloride.[4]

[5] This method allows for the formation of the phosphorus-carbon bonds necessary to produce

the desired trialkylphosphine.

Experimental Protocol: Synthesis via Grignard Reaction
Materials:

Magnesium turnings

Isobutyl bromide

Anhydrous diethyl ether or tetrahydrofuran (THF)

Phosphorus trichloride (PCl₃)

Anhydrous solvent for dilution (e.g., diethyl ether or THF)
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Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous sodium sulfate (Na₂SO₄)

Nitrogen or Argon gas for inert atmosphere

Procedure:

Preparation of the Grignard Reagent:

In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a magnetic stirrer, place magnesium turnings. The entire apparatus

should be under an inert atmosphere (nitrogen or argon).

Add a small amount of a solution of isobutyl bromide in anhydrous diethyl ether or THF to

the magnesium turnings.

Initiate the reaction by gentle heating if necessary. Once the reaction starts, add the

remaining isobutyl bromide solution dropwise at a rate that maintains a gentle reflux.

After the addition is complete, continue to stir the mixture at room temperature until the

magnesium is consumed. The resulting greyish solution is the isobutylmagnesium bromide

Grignard reagent.

Reaction with Phosphorus Trichloride:

Cool the Grignard reagent solution in an ice-salt or dry ice-acetone bath.

In a separate flask, prepare a solution of phosphorus trichloride in anhydrous diethyl ether

or THF.

Add the phosphorus trichloride solution dropwise to the cooled and vigorously stirred

Grignard reagent. The temperature should be carefully controlled during this exothermic

addition.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours or overnight to ensure the reaction goes to completion.[4]
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Work-up and Isolation:

Cool the reaction mixture in an ice bath and slowly quench it by the dropwise addition of a

saturated aqueous solution of ammonium chloride.[4]

Separate the organic layer. Extract the aqueous layer with diethyl ether or another suitable

organic solvent.

Combine the organic extracts and dry them over anhydrous sodium sulfate.

Filter the solution to remove the drying agent.

Purification:

The crude triisobutylphosphine is purified by vacuum distillation.[6][7] Due to its

pyrophoric nature, this step must be performed with extreme caution under an inert

atmosphere.

Collect the fraction corresponding to the boiling point of triisobutylphosphine (126 °C at

50 mmHg).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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